4-(2,2-Dimethyl-1,3-dioxolan-4-yl)hexahydrofuro[3,4-b]furan-2-ol

• CAS No.: 113331-71-8
• Molecular Formula: C11H18O5
• Molecular Weight: 230.26 g/mol
• IUPAC Name: 4-(2,2-dimethyl-1,3-dioxolan-4-yl)-2,3,3a,4,6,6a-hexahydrofuro[2,3-c]furan-2-ol
• InChI: InChI=1S/C11H18O5/c1-11(2)14-5-8(16-11)10-6-3-9(12)15-7(6)4-13-10/h6-10,12H,3-5H2,1-2H3
• InChI Key: DYOHIANADWQJPK-UHFFFAOYSA-N
• Canonical SMILES: CC1(OCC(O1)C2C3CC(OC3CO2)O)C

Description

4-(2,2-Dimethyl-1,3-dioxolan-4-yl)hexahydrofuro[3,4-b]furan-2-ol is a complex organic compound characterized by its unique structure, which includes a dioxolane ring and a hexahydrofurofuran ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(2,2-Dimethyl-1,3-dioxolan-4-yl)hexahydrofuro[3,4-b]furan-2-ol typically involves the cyclization of ((4S,5R)-2,2-dimethyl-5-vinyl-1,3-dioxolan-4-yl)methanol with aldehydes . This reaction is carried out under specific conditions to ensure the formation of the desired product. The reaction conditions often include the use of catalysts and controlled temperatures to facilitate the cyclization process.

Industrial Production Methods

Industrial production methods for this compound may involve large-scale synthesis using optimized reaction conditions to maximize yield and purity. These methods often include the use of advanced techniques such as continuous flow reactors and automated synthesis systems to ensure consistent production quality.

Chemical Reactions Analysis

Types of Reactions

4-(2,2-Dimethyl-1,3-dioxolan-4-yl)hexahydrofuro[3,4-b]furan-2-ol undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The compound can undergo substitution reactions where functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents such as potassium permanganate, reducing agents like sodium borohydride, and various catalysts to facilitate substitution reactions. The reaction conditions typically involve controlled temperatures and pH levels to ensure the desired outcomes.

Major Products Formed

The major products formed from these reactions depend on the specific type of reaction and the reagents used. For example, oxidation reactions may produce oxides, while reduction reactions yield reduced forms of the compound.

Scientific Research Applications

4-(2,2-Dimethyl-1,3-dioxolan-4-yl)hexahydrofuro[3,4-b]furan-2-ol has a wide range of scientific research applications, including:

Chemistry: Used as a building block in the synthesis of complex organic molecules.

Biology: Investigated for its potential biological activities and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a precursor in drug synthesis.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4-(2,2-Dimethyl-1,3-dioxolan-4-yl)hexahydrofuro[3,4-b]furan-2-ol involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• ®-(-)-2,2-Dimethyl-1,3-dioxolane-4-methanol
• (S)-(+)-(2,2-Dimethyl-1,3-dioxolan-4-yl)methylamine
• 4-(Hydroxymethyl)-1,3-dioxolan-2-one

Uniqueness

4-(2,2-Dimethyl-1,3-dioxolan-4-yl)hexahydrofuro[3,4-b]furan-2-ol is unique due to its specific structural features, which confer distinct chemical and physical properties. These properties make it suitable for specialized applications that similar compounds may not be able to fulfill.